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Compound of Interest

Compound Name: SCH-1473759 hydrochloride

Cat. No.: B10801008 Get Quote

Introduction

SCH-1473759 hydrochloride is a potent small molecule inhibitor of Aurora kinases, with IC50

values of 4 nM and 13 nM for Aurora A and Aurora B, respectively.[1] These kinases are critical

regulators of cell division, and their inhibition can lead to mitotic arrest and apoptosis, making

SCH-1473759 a valuable tool for cancer research. It also demonstrates inhibitory activity

against the Src family of kinases, Chk1, and VEGFR2.[1] Accurate and consistent preparation

of stock solutions is crucial for obtaining reliable and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving hydrophobic organic molecules

for in vitro studies. This document provides a detailed protocol for the preparation, storage, and

handling of SCH-1473759 hydrochloride stock solutions in DMSO.

Data Presentation

Quantitative data for SCH-1473759 hydrochloride is summarized in the tables below for easy

reference.

Table 1: Properties of SCH-1473759 Hydrochloride
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Property Value Reference

CAS Number 1094067-13-6 [2][3][4][5]

Molecular Weight 463.0 g/mol [3]

IC50 (Aurora A) 4 nM [1]

IC50 (Aurora B) 13 nM [1]

| IC50 (HCT116 cells)| 6 nM |[1] |

Table 2: Storage Recommendations

Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid Powder -20°C Up to 3 years
Keep desiccated to
prevent hydration.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquot into single-use

vials to avoid freeze-

thaw cycles.

| Stock Solution (in DMSO) | -80°C | Up to 6 months | Use tightly sealed vials to prevent DMSO

from absorbing water. |

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Materials and Equipment:

SCH-1473759 hydrochloride (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Analytical balance

Microcentrifuge tubes or cryogenic vials

Pipettors and sterile, low-retention pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Preparation: Before opening, gently tap or centrifuge the vial of solid SCH-1473759
hydrochloride to ensure all powder is at the bottom.

Weighing: Accurately weigh the desired amount of the compound. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.63 mg of SCH-1473759 hydrochloride.

Calculation:

Weight (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weight (mg) = 10 mmol/L x 0.001 L x 463.0 g/mol = 4.63 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

dissolution is difficult, brief sonication in a water bath may be used. Gentle warming up to

37°C can also aid dissolution but should be done with caution.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into smaller, single-use aliquots in tightly sealed cryogenic vials.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term use (up to 1 month).

Protocol 2: Preparation of Working Dilutions for Cell-Based Assays
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This protocol outlines the dilution of the DMSO stock solution for use in aqueous environments

like cell culture media.

Procedure:

Thawing: Remove a single aliquot of the 10 mM DMSO stock solution from the freezer and

allow it to thaw completely at room temperature.

Serial Dilution in DMSO: It is critical to perform initial serial dilutions in DMSO, not directly in

the aqueous buffer or medium. Diluting the high-concentration organic stock directly into an

aqueous solution will likely cause the compound to precipitate.

Final Dilution: Add the final, diluted DMSO sample to your cell culture medium or assay

buffer. The final concentration of DMSO in the assay should be kept low, typically below

0.1% to 0.3%, to minimize solvent-induced cytotoxicity.

Control: Always include a vehicle control in your experiments, which consists of the assay

medium containing the same final concentration of DMSO as the treated samples.

Visualizations
Diagram 1: Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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